Cas no 1423032-02-3 (1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one)
1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
- NE49233
- Z1478075468
- 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
-
- Inchi: 1S/C14H22N4O/c1-3-15-13-4-5-16-14(10-13)11-17-6-8-18(9-7-17)12(2)19/h4-5,10H,3,6-9,11H2,1-2H3,(H,15,16)
- InChI Key: YEACBLMCSLFGFI-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCN(CC2C=C(C=CN=2)NCC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 289
- Topological Polar Surface Area: 48.5
1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B438903-10mg |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B438903-50mg |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B438903-100mg |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-114013-0.05g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 0.05g |
$205.0 | 2023-10-26 | |
| Enamine | EN300-114013-0.1g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 0.1g |
$306.0 | 2023-10-26 | |
| Enamine | EN300-114013-0.25g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 0.25g |
$438.0 | 2023-10-26 | |
| Enamine | EN300-114013-0.5g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 0.5g |
$691.0 | 2023-10-26 | |
| Enamine | EN300-114013-1.0g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 1g |
$884.0 | 2023-06-09 | |
| Enamine | EN300-114013-2.5g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 2.5g |
$1735.0 | 2023-10-26 | |
| Enamine | EN300-114013-5.0g |
1-(4-{[4-(ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one |
1423032-02-3 | 95% | 5g |
$2566.0 | 2023-06-09 |
1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one
Research Briefing on 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one (CAS: 1423032-02-3)
This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one (CAS: 1423032-02-3). This molecule has garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.
The compound, characterized by its piperazine and pyridine moieties, has been investigated primarily for its role as a modulator of specific biological targets. Recent studies have focused on its pharmacokinetic properties, binding affinities, and potential as a lead compound in drug discovery. The structural complexity of this molecule offers a versatile scaffold for further chemical modifications, enhancing its applicability in medicinal chemistry.
One of the most notable findings from recent research is the compound's interaction with kinase enzymes, which are critical in various signaling pathways. Preliminary in vitro studies have demonstrated promising inhibitory activity against certain kinases, suggesting potential applications in oncology and inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding mechanisms, providing a foundation for structure-activity relationship (SAR) studies.
In addition to its kinase-modulating properties, the compound has shown selectivity in targeting specific receptor subtypes, minimizing off-target effects. This selectivity is particularly advantageous in the development of targeted therapies, where reducing side effects is a paramount concern. Recent in vivo studies have further validated these findings, although challenges related to bioavailability and metabolic stability remain to be addressed.
The synthesis and optimization of 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one have also been a focus of recent research. Novel synthetic routes have been explored to improve yield and purity, with green chemistry principles being incorporated to enhance sustainability. These advancements are critical for scaling up production for preclinical and clinical trials.
Looking ahead, the compound holds significant promise for further development. Collaborative efforts between academia and industry are expected to accelerate its progression through the drug discovery pipeline. Future research directions may include exploring its efficacy in combination therapies, investigating its potential in other therapeutic areas, and addressing current limitations through structural optimization.
In conclusion, 1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one represents a compelling candidate for pharmaceutical development. Its unique chemical properties and biological activities underscore its potential to address unmet medical needs. Continued research and innovation will be essential to fully realize its therapeutic benefits.
1423032-02-3 (1-(4-{[4-(Ethylamino)pyridin-2-yl]methyl}piperazin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)